Cas no 2468051-56-9 ((3S,4S)-3,4-Dimethoxypyrrolidine)

• Product Name: (3S,4S)-3,4-Dimethoxypyrrolidine
• CAS No: 2468051-56-9
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5805649
• PubChem ID: 14784825
• Update Time: 2025-06-09

(3S,4S)-3,4-Dimethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• Rel-(3S,4S)-3,4-dimethoxypyrrolidine
• AKOS006355118
• SCHEMBL92347
• BS-32604
• Pyrrolidine, 3,4-dimethoxy-, (3S,4S)-
• (3S,4S)-3,4-Dimethoxypyrrolidine
• 596793-29-2
• 2468051-56-9
• DTXSID60563984
• P14094
• trans-3,4-Dimethoxypyrrolidine
• CROOPTGQTSCWCM-WDSKDSINSA-N

• Inchi： 1S/C6H13NO2/c1-8-5-3-7-4-6(5)9-2/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： CROOPTGQTSCWCM-WDSKDSINSA-N
• SMILES： O(C)[C@H]1CNC[C@@H]1OC

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 30.5Ų

Additional information on (3S,4S)-3,4-Dimethoxypyrrolidine

Introduction to (3S,4S)-3,4-Dimethoxypyrrolidine (CAS No. 2468051-56-9)

(3S,4S-3,4-Dimethoxypyrrolidine) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique stereochemical configuration and versatile applications. This compound, identified by the CAS number 2468051-56-9, has garnered considerable attention due to its potential in drug development and synthetic chemistry. The precise stereochemistry of this molecule, with its specific S configurations at the 3rd and 4th positions, makes it a valuable intermediate in the synthesis of complex molecules.

The importance of (3S,4S)-3,4-Dimethoxypyrrolidine lies in its structural properties, which allow it to serve as a building block for more intricate pharmacophores. In recent years, advancements in medicinal chemistry have highlighted its role in the development of novel therapeutic agents. The compound's dimethoxy substituents contribute to its reactivity and functionalization potential, making it a preferred choice for researchers aiming to create molecules with specific biological activities.

Recent studies have demonstrated the utility of (3S,4S)-3,4-Dimethoxypyrrolidine in the synthesis of bioactive pyrrolidine derivatives. These derivatives have shown promise in various therapeutic areas, including central nervous system disorders and metabolic diseases. The stereochemical integrity of this compound is particularly crucial, as it influences the pharmacokinetic and pharmacodynamic properties of the final drug candidates. Researchers have leveraged its structural framework to develop molecules with enhanced binding affinity and selectivity.

In the realm of synthetic chemistry, (3S,4S)-3,4-Dimethoxypyrrolidine has been employed in multi-step synthetic routes to construct complex scaffolds. Its versatility allows for modifications at multiple positions, enabling the creation of a diverse library of compounds. This flexibility is particularly valuable in high-throughput screening programs aimed at identifying lead compounds for further development. The compound's stability under various reaction conditions also enhances its appeal as a synthetic intermediate.

The pharmaceutical industry has shown particular interest in (3S,4S)-3,4-Dimethoxypyrrolidine due to its potential as a precursor for drugs targeting neurological and cardiovascular diseases. Preclinical studies have indicated that derivatives of this compound exhibit interesting pharmacological profiles. For instance, modifications at the dimethoxy groups have been explored to optimize solubility and metabolic stability. Such studies underscore the importance of (3S,4S)-3,4-Dimethoxypyrrolidine in advancing drug discovery efforts.

The synthesis of (3S,4S)-3,4-Dimethoxypyrrolidine itself presents unique challenges due to its stereochemical complexity. However, recent innovations in chiral synthesis techniques have made it more accessible to researchers. These methods include asymmetric hydrogenation and enzymatic resolutions, which allow for the efficient production of enantiomerically pure forms of the compound. Such advancements have democratized access to this valuable building block for academic and industrial researchers alike.

The future prospects for (3S,4S)-3,4-Dimethoxypyrrolidine are promising, with ongoing research exploring new applications and synthetic pathways. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to novel therapeutic solutions. Its unique structural features make it a cornerstone in the development of next-generation pharmaceuticals. By continuing to investigate its properties and applications, scientists can unlock new possibilities in drug design and discovery.